Cas no 1806051-08-0 (6-(Difluoromethyl)-3-iodopyridine-2-sulfonyl chloride)

• Product Name: 6-(Difluoromethyl)-3-iodopyridine-2-sulfonyl chloride
• CAS No: 1806051-08-0
• MF: C₆H₃ClF₂INO₂S
• MW: 353.512798547745
• CID: 4847293
• Update Time: 2025-05-23

6-(Difluoromethyl)-3-iodopyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-3-iodopyridine-2-sulfonyl chloride

• Inchi： 1S/C6H3ClF2INO2S/c7-14(12,13)6-3(10)1-2-4(11-6)5(8)9/h1-2,5H
• InChI Key： YLDOWNUXSVUQQJ-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(F)F)N=C1S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 295
• XLogP3: 2.5
• Topological Polar Surface Area: 55.4

Additional information on 6-(Difluoromethyl)-3-iodopyridine-2-sulfonyl chloride

6-(Difluoromethyl)-3-iodopyridine-2-sulfonyl chloride: A Comprehensive Overview

The compound 6-(Difluoromethyl)-3-iodopyridine-2-sulfonyl chloride, identified by the CAS number 1806051-08-0, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in advanced chemical synthesis and materials engineering. Recent studies have highlighted its role in the development of novel materials and its contribution to cutting-edge research in chemical engineering.

The molecular structure of 6-(Difluoromethyl)-3-iodopyridine-2-sulfonyl chloride is characterized by a pyridine ring system with substituents that include a difluoromethyl group, an iodine atom, and a sulfonyl chloride moiety. These functional groups endow the compound with distinctive chemical reactivity and physical properties. The sulfonyl chloride group, in particular, is known for its high reactivity in nucleophilic substitutions, making it a valuable component in the synthesis of various organic compounds.

Recent research has focused on the synthesis and characterization of this compound, exploring its potential as a building block in organic synthesis. Scientists have demonstrated that the compound can be effectively utilized in the construction of complex molecules, including those with bioactive properties. Its ability to undergo various transformations, such as nucleophilic substitutions and coupling reactions, has made it a versatile tool in modern organic chemistry.

In addition to its synthetic applications, 6-(Difluoromethyl)-3-iodopyridine-2-sulfonyl chloride has been studied for its potential use in materials science. Researchers have investigated its role in the development of advanced materials, such as polymers and hybrid organic-inorganic materials. The compound's unique electronic properties and reactivity make it a promising candidate for applications in electronics and optoelectronics.

The synthesis of this compound involves a series of carefully controlled reactions, including halogenation, sulfonation, and chlorination steps. Recent advancements in synthetic methodology have enabled chemists to achieve higher yields and better purity levels, making the compound more accessible for large-scale applications. These improvements have been driven by a deeper understanding of the reaction mechanisms involved and the optimization of reaction conditions.

Furthermore, the compound has been subjected to extensive characterization using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided valuable insights into its molecular structure, stability, and reactivity under various conditions.

In terms of applications, 6-(Difluoromethyl)-3-iodopyridine-2-sulfonyl chloride has shown promise in the field of drug discovery. Its ability to act as a reactive intermediate in the synthesis of bioactive compounds has made it a valuable asset in medicinal chemistry. Researchers have explored its potential use as a precursor for drugs targeting various diseases, including cancer and infectious diseases.

The environmental impact of this compound has also been a subject of recent studies. Scientists have investigated its biodegradation pathways and toxicity profiles to assess its safety for industrial and commercial use. These studies have provided important information for regulatory agencies and industry stakeholders regarding the safe handling and disposal of this compound.

In conclusion, 6-(Difluoromethyl)-3-iodopyridine-2-sulfonyl chloride, CAS No. 1806051-08-0, is a versatile and valuable compound with wide-ranging applications in chemistry and materials science. Its unique structural features and reactivity make it an essential tool for researchers working on advanced chemical synthesis and material development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in shaping the future of these fields.